Ethyl 7-(4-methoxybenzyl)-1-methyl-2,8-dioxo-1,2,7,8-tetrahydropyrido[2,3-d]pyridazine-3-carboxylate

• Molecular Formula: C19H19N3O5
• Molecular Weight: 369.4 g/mol
• IUPAC Name: ethyl 7-[(4-methoxyphenyl)methyl]-1-methyl-2,8-dioxopyrido[2,3-d]pyridazine-3-carboxylate
• InChI: InChI=1S/C19H19N3O5/c1-4-27-19(25)15-9-13-10-20-22(18(24)16(13)21(2)17(15)23)11-12-5-7-14(26-3)8-6-12/h5-10H,4,11H2,1-3H3
• InChI Key: IJUGYWGLYHSQEH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C(=O)N(N=C2)CC3=CC=C(C=C3)OC)N(C1=O)C

Description

Ethyl 7-(4-methoxybenzyl)-1-methyl-2,8-dioxo-1,2,7,8-tetrahydropyrido[2,3-d]pyridazine-3-carboxylate is a useful research compound. Its molecular formula is C19H19N3O5 and its molecular weight is 369.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(4-methoxybenzyl)-5-(methylamino)-6-oxo-1,6-dihydropyridazine-4-carbaldehyde (4) (3.78 g, 13.8 mmol), diethyl malonate (4.20 mL, 27.7 mmol), piperidine (1.44 mL, 14.5 mmol), and EtOH (100 mL) was stirred at reflux in an oil bath for 5 h. The reaction mixture was allowed to stand at RT for 18 h to afford a suspension. The solid was collected by suction filtration, washed with EtOH (10 mL), and dried in vacuo to afford ethyl 7-(4-methoxybenzyl)-1-methyl-2,8-dioxo-1,2,7,8-tetrahydropyrido[2,3-d]pyridazine-3-carboxylate as a tan solid. MS (ESI, pos. ion) m/z: 370 (M+1).